3-(1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]-6-fluoro-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C21H19ClFN3O4/c1-30-18-5-2-12(22)10-16(18)19(27)25-8-6-14(7-9-25)26-20(28)15-11-13(23)3-4-17(15)24-21(26)29/h2-5,10-11,14H,6-9H2,1H3,(H,24,29)
• InChI Key: VWVIHWKCLSACEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)N2CCC(CC2)N3C(=O)C4=C(C=CC(=C4)F)NC3=O
• Molecular Formula: C21H19ClFN3O4
• Molecular Weight: 431.8 g/mol

Description

3-(1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H19ClFN3O4 and its molecular weight is 431.85. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

• Synthesis of related compounds has demonstrated potential antibacterial activity. For example, S. Vartale et al. (2008) synthesized derivatives involving secondary cyclic amines like morpholine, piperidine, etc., and screened them for antibacterial activity (Vartale et al., 2008).

Chemical Synthesis and Structural Analysis 2. Studies on similar structures have provided insights into the chemical synthesis and structural properties of such compounds. For instance, J. Zukerman-Schpector et al. (2001) examined the crystal structures of related intermediates, revealing details about molecular conformations and interactions (Zukerman-Schpector et al., 2001).

Receptor Antagonism 3. Research by Y. Watanabe et al. (1992) on compounds with a similar structural framework showed potent 5-HT2 antagonist activity, indicating potential applications in neuroscience and pharmacology (Watanabe et al., 1992).

Fluorescence and Imaging Studies 4. E. Lacivita et al. (2009) synthesized derivatives with fluorescence properties, potentially useful for imaging and diagnostic purposes (Lacivita et al., 2009).

Antimicrobial Studies 5. N. Patel and S. D. Patel (2010) conducted antimicrobial studies on fluoroquinolone-based derivatives, indicating the potential of similar compounds in developing new antimicrobial agents (Patel & Patel, 2010).

Photo-induced Electron Transfer Studies 6. J. Gan et al. (2003) researched novel compounds for their luminescent properties and photo-induced electron transfer, applicable in materials science and photophysics (Gan et al., 2003).

Potential Anticancer Agents 7. K. Nepali et al. (2016) synthesized a series of compounds displaying tubulin and HSP90 inhibition, suggesting their use as anticancer agents (Nepali et al., 2016).